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Compound of Interest

Compound Name: Polymethacrylate

Cat. No.: B1205211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mechanical performance of

polymethacrylate-based composites against common alternatives, supported by experimental

data. Detailed methodologies for key experiments are presented to ensure reproducibility and

aid in the critical evaluation of these materials for research and development applications.

Data Presentation: Comparative Mechanical
Properties
The following tables summarize the quantitative data on the key mechanical properties of

various polymethacrylate-based composites and their alternatives. These properties are

crucial indicators of a material's durability, stiffness, and resistance to fracture.
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Material
Flexural Strength
(MPa)

Flexural Modulus
(GPa)

Reference

Polymethacrylate

(PMMA) Based

Conventional Heat-

Polymerized PMMA
66.1 ± 13.1 - 140.00 9.34 ± 0.49 [1][2][3][4]

Cold-Polymerized

PMMA
125.90 - [1]

CAD/CAM PMMA-

Based Polymer (M-

PM-Disc)

131.9 ± 19.8 - [3]

CAD/CAM PMMA-

Based Polymer (Telio

CAD)

110.5 ± 10.9 - [3]

PMMA with 3 wt.%

ZrO₂ Nanoparticles

1.75 ± 0.12 (Fracture

Toughness MPa.m¹/²)
- [5]

PMMA with 7.5 wt%

Hibiscus Fibers
- - [6]

Alternatives

Bis-Acryl Composite

(Protemp 4)
133.00 - [1]

Bis-GMA Based

Composite (Filtek

Supreme Ultra)

120 ± 15 9.34 ± 0.49 [4]

UDMA-Based

Composite (Venus

Diamond)

148 ± 7 9.40 ± 0.68 [4]

UDMA-Based

Composite (Gradia

Direct X)

82 ± 8 5.02 ± 0.12 [4]
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Light-Polymerized

Urethane

Dimethacrylate Resin

80.84 - [1]

Table 1: Comparison of Flexural Properties. Flexural strength indicates the maximum stress a

material can withstand before it breaks or yields, while the flexural modulus is a measure of its

stiffness in bending.

Material Impact Strength (kJ/m²) Reference

Polymethacrylate (PMMA)

Based

Unreinforced PMMA 10.21 ± 0.37 [7]

PMMA with 2.5% Glass Fibers 17.89 [6]

PMMA with 5% Continuous

Unidirectional Glass Fibers
20.26 ± 0.67 [7]

PMMA with 7.5% Hibiscus

Fibers
32.01 [6]

3D-Printed Resin Higher than heat-cured [8]

Heat-Cured PMMA Lower than 3D-printed [8]

Alternatives

- - -

Table 2: Comparison of Impact Strength. Impact strength is the ability of a material to resist

fracture under a sudden applied load.
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Material
Hardness (Vickers
Hardness Number - VHN
unless specified)

Reference

Polymethacrylate (PMMA)

Based

Heat-Cured PMMA 41.63 ± 2.03 [8]

3D-Printed Resin 30.17 ± 1.38 [8]

PMMA with 3% ZrO₂

Nanoparticles
83.333 (Unit not specified) [9]

Alternatives

Nanohybrid Composite 61.6 ± 3.8

Microhybrid Composite 59.6 ± 2.5

Table 3: Comparison of Hardness. Hardness measures a material's resistance to localized

plastic deformation such as scratching or indentation.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide, based on

internationally recognized standards.

Flexural Strength and Flexural Modulus Testing (ASTM
D790)
This test method is used to determine the flexural properties of plastics and polymer

composites.[10][11][12][13]

Specimen Preparation: Rectangular bar specimens are prepared with typical dimensions of

127 mm in length, 12.7 mm in width, and 3.2 mm in thickness.[10] Specimens can be

fabricated through injection molding, machining from a sheet, or for dental materials, by

curing in a mold of specified dimensions.

Test Procedure:
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The test is conducted using a universal testing machine equipped with a three-point

bending fixture.[12]

The specimen is placed on two supports with a specified span, typically 16 times the

specimen's thickness.[10]

A load is applied to the center of the specimen at a constant rate of crosshead motion until

the specimen breaks or the strain reaches 5%.[12]

The load and deflection are recorded throughout the test.

Calculations:

Flexural Strength (σ_f): Calculated using the formula: σ_f = (3 * P * L) / (2 * b * d^2),

where P is the load at fracture, L is the support span, b is the width, and d is the thickness

of the specimen.

Flexural Modulus (E_f): Calculated from the slope of the initial linear portion of the stress-

strain curve using the formula: E_f = (L^3 * m) / (4 * b * d^3), where m is the slope of the

tangent to the initial straight-line portion of the load-deflection curve.

Izod Pendulum Impact Resistance Testing (ASTM D256)
This test determines the impact resistance of plastics by measuring the energy absorbed by a

standard notched specimen when struck by a swinging pendulum.[14][15][16][17][18]

Specimen Preparation: Standard specimens are typically 63.5 mm in length, 12.7 mm in

width, and 3.2 mm in thickness. A V-shaped notch is machined into the specimen to create a

stress concentration point.[17]

Test Procedure:

The specimen is clamped vertically in the test fixture with the notch facing the direction of

the pendulum strike.[14]

A pendulum of a specified weight is released from a set height, striking and fracturing the

specimen at the notch.[17]
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The energy absorbed by the specimen is determined by the height to which the pendulum

swings after breaking the specimen.

Calculations: The impact strength is calculated by dividing the absorbed energy by the

thickness of the specimen and is typically expressed in Joules per meter (J/m) or foot-

pounds per inch (ft-lb/in).[14]

Rockwell Hardness Testing (ASTM D785)
This method measures the indentation hardness of plastics.[19][20][21][22][23]

Specimen Preparation: The test specimen should have a minimum thickness of 6.4 mm and

possess flat, parallel surfaces.[19]

Test Procedure (Procedure A):

A minor load is initially applied, and the gauge is set to zero.

A major load is then applied for a specified duration (typically 15 seconds).[22]

The major load is removed, and the Rockwell hardness number is read from the dial after

15 seconds while the minor load is still applied.[22]

Hardness Scale: The Rockwell hardness number is read directly from the machine's scale.

The scale (e.g., R, L, M, E, K) is determined by the combination of indenter type (steel ball of

a specific diameter) and the major load used.[22]

Visualizations
Experimental Workflow for Mechanical Testing and
Validation
The following diagram illustrates a typical workflow for the mechanical testing and validation of

a new polymethacrylate-based composite material.
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Phase 1: Material Formulation & Specimen Preparation

Phase 2: Mechanical Testing (ASTM/ISO Standards)

Phase 3: Data Analysis & Validation

Composite Formulation
(PMMA + Fillers/Fibers)

Mixing & Curing

Specimen Fabrication
(e.g., Molding, Machining)

Specimen Conditioning
(e.g., 24h in 37°C water)

Flexural Testing
(ASTM D790)

Impact Testing
(ASTM D256)

Hardness Testing
(ASTM D785)

Data Acquisition
(Load, Deflection, Indentation)

Calculation of Properties
(Strength, Modulus, etc.)

Statistical Analysis
(e.g., ANOVA, t-test)

Comparison with Alternatives
& Control Groups

Final Validation & Reporting

Click to download full resolution via product page

Caption: Workflow for mechanical testing of composites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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